2-[(cyclobutylcarbonyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-(cyclobutanecarbonylamino)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H20N2O2S/c1-8-5-6-10-11(7-8)20-15(12(10)13(16)18)17-14(19)9-3-2-4-9/h8-9H,2-7H2,1H3,(H2,16,18)(H,17,19)
• InChI Key: NURQUYIZEWFVCW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3CCC3
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol

Description

2-[(cyclobutylcarbonyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C15H20N2O2S and its molecular weight is 292.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 292.12454906 g/mol and the complexity rating of the compound is 411. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Targeted Synthesis and Biological Activity Analysis

The targeted synthesis and analysis of azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have shown promising cytostatic, antitubercular, and anti-inflammatory activities. Optimization of synthesis methods and high-performance liquid chromatography (HPLC) analysis has been conducted to identify lead compounds with specified pharmacological properties. This research underscores the potential of these derivatives in medical chemistry and pharmaceutical science (С. Чиряпкин et al., 2021).

Antibacterial and Antifungal Activities

Research into thiophene-3-carboxamide derivatives has demonstrated significant antibacterial and antifungal activities. The structural analysis of these compounds revealed that the orientation of substituents and the presence of intramolecular hydrogen bonds contribute to their biological efficacy (Vasu et al., 2005). This highlights the importance of structural factors in the development of new antibacterial and antifungal agents.

Homogeneous Catalytic Aminocarbonylation

The aminocarbonylation of iodoalkenes and iodobenzene with amino acid esters under conventional conditions and in ionic liquids has been explored for the synthesis of 2-oxo-carboxamide type derivatives. This research presents a method for synthesizing carboxamides with potential pharmacological applications, showcasing the versatility of catalytic processes in drug synthesis (Ernő Müller et al., 2005).

Antiarrhythmic, Serotonin Antagonist, and Antianxiety Activities

A series of thiophene derivatives synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide have been evaluated for their antiarrhythmic, serotonin antagonist, and antianxiety activities. These compounds exhibited high activity compared to standard drugs, indicating their potential as therapeutic agents (A. Amr et al., 2010).